Cas no 2228872-95-3 (1-fluoro-4-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)benzene)

• Product Name: 1-fluoro-4-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)benzene
• CAS No: 2228872-95-3
• MF: C₁₂H₁₀F₄
• MW: 230.201417446136
• CID: 6489923
• PubChem ID: 165646167
• Update Time: 2025-06-08

1-fluoro-4-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-4-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)benzene
• 2228872-95-3
• EN300-1959237

• Inchi： 1S/C12H10F4/c1-4-11(2,3)8-5-6-10(13)9(7-8)12(14,15)16/h1,5-7H,2-3H3
• InChI Key： QSQKNLFFEUXIRR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)C(C#C)(C)C

Computed Properties

• Exact Mass: 230.07186297g/mol
• Monoisotopic Mass: 230.07186297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Additional information on 1-fluoro-4-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)benzene

Introduction to 1-fluoro-4-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)benzene (CAS No. 2228872-95-3)

1-fluoro-4-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)benzene, identified by its CAS number 2228872-95-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural features, including a fluoro-substituted benzene ring and an alkyne moiety, presents a rich scaffold for further chemical modifications and functional applications. The presence of a trifluoromethyl group enhances its electronic properties, making it particularly valuable in the design of bioactive molecules with improved metabolic stability and lipophilicity.

The synthesis of 1-fluoro-4-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)benzene involves a series of well-established organic reactions, including halogenation, coupling, and functional group transformations. The compound’s structure is particularly intriguing due to the combination of a fluorine atom and a terminal alkyne, which can serve as versatile handles for further derivatization. Such structural motifs are often employed in the development of novel pharmaceutical agents, where fluorine atoms are known to modulate bioavailability and binding affinity.

In recent years, there has been growing interest in the use of fluorinated aromatic compounds in medicinal chemistry. The trifluoromethyl group, in particular, is widely recognized for its ability to enhance the pharmacokinetic properties of drug candidates. For instance, it can increase binding affinity to biological targets by improving hydrophobicity and reducing metabolic susceptibility. The alkyne component in 1-fluoro-4-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)benzene also offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are pivotal in constructing complex molecular architectures.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes such as kinases and cytochrome P450 enzymes often exhibit high selectivity for substrates containing specific functional groups. The structural features of 1-fluoro-4-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)benzene make it an attractive candidate for designing inhibitors that can modulate these enzymatic pathways. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain therapeutic targets, although further investigation is required to fully elucidate their mechanism of action.

The fluoro substituent in the benzene ring also contributes to the compound’s unique electronic properties. Fluorine atoms are highly electronegative and can influence the reactivity and binding interactions of molecules through induction effects and dipole moment changes. This characteristic makes 1-fluoro-4-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)benzene a promising candidate for applications in photochemical research, where fluorinated compounds are often used to enhance light absorption or emission properties.

From a materials science perspective, the compound’s structure suggests potential applications in organic electronics and optoelectronic materials. The combination of electron-withdrawing groups like the trifluoromethyl moiety and electron-donating groups such as the alkyne can influence charge transport properties, making it suitable for use in organic semiconductors or light-emitting diodes (OLEDs). Recent advancements in polymer chemistry have shown that incorporating fluorinated aromatic units can improve material stability and performance under various environmental conditions.

The synthesis and characterization of 1-fluoro-4-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)benzene have been the subject of several research publications. These studies have not only demonstrated its feasibility as a building block for more complex molecules but also highlighted its potential therapeutic applications. For example, researchers have explored its use as a precursor for designing novel antiviral agents, where the fluoro-substituted benzene ring can interact with viral proteases or polymerases. Additionally, its structural motif has been investigated as a possible scaffold for developing kinase inhibitors targeting cancer-related pathways.

The chemical versatility of this compound also makes it an attractive candidate for drug discovery programs aimed at addressing unmet medical needs. By leveraging its unique structural features, medicinal chemists can explore diverse chemical space without compromising on key pharmacokinetic properties. The ability to modify both the alkyne and fluoro-substituted benzene ring allows for fine-tuning of molecular properties such as solubility, permeability, and metabolic stability—critical factors in drug development.

In conclusion,1-fluoro-4-(2-methylbut-3-yn--& -yl)-& -& -& & & & -& & & & & & (CAS No.&22288729593) represents a significant advancement in synthetic organic chemistry with broad applications across pharmaceuticals and materials science. Its unique structural composition offers unparalleled opportunities for further functionalization and exploration of novel bioactive molecules. As research continues to uncover new methodologies for modifying this scaffold,& & &the potential applications for 1-fluoro--& -& -(& --& -& --& --&) will undoubtedly expand,& & &further solidifying its importance in modern chemical research.